2-Methyl-3-buten-2-ol

• CAS No.: 115-18-4
• Product Name: 2-Methyl-3-buten-2-ol
• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: 2-methylbut-3-en-2-ol
• Standard InChI: InChI=1S/C5H10O/c1-4-5(2,3)6/h4,6H,1H2,2-3H3
• Standard InChIKey: HNVRRHSXBLFLIG-UHFFFAOYSA-N
• SMILES: CC(C)(C=C)O
• Canonical SMILES: CC(C)(C=C)O
• Boiling Point: 208.4 to 210.2 °F at 760 mm Hg (USCG, 1999); 97.0 °C; 97 °C
• Density: 0.824 (USCG, 1999); 0.8 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.06
• Flash Point: 56 °F (USCG, 1999); 10 °C c.c.
• Melting Point: -28.0 °C; -28 °C; -28°C
• Physical Description: Methyl butenol is a colorless liquid. (USCG, 1999); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Isoprenyl alcohol, also known as CH2=chc(CH3)2oh or methylbutenol, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Isoprenyl alcohol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, isoprenyl alcohol is primarily located in the cytoplasm. Isoprenyl alcohol can be biosynthesized from 3-methylbut-1-ene. Isoprenyl alcohol is an earthy, herbal, and oily tasting compound that can be found in blackcurrant, citrus, and fruits. This makes isoprenyl alcohol a potential biomarker for the consumption of these food products.; Methyl butenol is a colorless liquid. (USCG, 1999); 3-hydroxy-3-methylbut-1-ene is a tertiary alcohol that is 3-methylbut-1-ene carrying a hydroxy substituent at position 3. It has a role as a fragrance, a pheromone, a plant metabolite and an animal metabolite. It is a tertiary alcohol and an olefinic compound. It derives from a hydride of a 3-methylbut-1-ene.
• Solubility: 11.61 M; 1000 mg/mL; Solubility in water, g/100ml at 20 °C: 19 (good)
• Synonyms: 2-methyl-3-buten-2-ol; 3-hydroxy-3-methylbutene; 3-hydroxy-3-methylbutene, aluminum salt; 3-hydroxy-3-methylbutene, geranium (4+) salt; 3-hydroxy-3-methylbutene, niobium (5+) salt; 3-hydroxy-3-methylbutene, tantalum salt; 3-hydroxy-3-methylbutene, titanium salt; dimethylvinylcarbinol
• Vapor Density: Relative vapor density (air = 1): 3.0
• Vapor Pressure: Vapor pressure, kPa at 25 °C: 3.13
• PubChem Compound: 8257
• Last Modified: Nov 11 2021